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This guide provides crucial safety protocols and operational plans for laboratory personnel,

including researchers, scientists, and drug development professionals, engaged in work

involving SARS-CoV-2, the virus that causes COVID-19. Adherence to these procedures is vital

for minimizing the risk of exposure and ensuring a safe laboratory environment. All protocols

are based on current recommendations from leading health authorities, including the Centers

for Disease Control and Prevention (CDC), the World Health Organization (WHO), and the

Occupational Safety and Health Administration (OSHA).

A foundational principle for all laboratory work with SARS-CoV-2 is the completion of a site-

specific and activity-specific risk assessment.[1][2][3][4] This assessment will inform the

specific biosafety level, personal protective equipment (PPE), and engineering controls

required for each experimental procedure.

Biosafety Levels
For activities involving SARS-CoV-2, the following biosafety levels (BSL) are recommended:

Biosafety Level 2 (BSL-2): Recommended for non-propagative diagnostic work, such as

sequencing and nucleic acid amplification tests (NAAT), on clinical specimens.[2] Standard

precautions should be followed when handling all clinical specimens.[1][5]

Biosafety Level 3 (BSL-3): Recommended for all propagative work, including virus culture,

isolation, or neutralization assays.[2][6] Procedures with a high likelihood of generating

aerosols or droplets should also be conducted in a BSL-3 facility.[1][3]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and will be determined by the risk assessment. The

following tables summarize the recommended PPE for different laboratory settings and the

performance of various types of protective equipment.

Table 1: Recommended PPE for Handling SARS-CoV-2

PPE Component BSL-2 Laboratory BSL-3 Laboratory

Gloves

Disposable nitrile or latex

gloves (double-gloving may be

required based on risk

assessment)

Double gloves (nitrile or latex)

with extended cuffs

Lab Coat/Gown

Disposable or dedicated

reusable solid-front gown with

closed cuffs

Solid-front, disposable or

dedicated reusable gown

Eye Protection
Safety glasses with side

shields or goggles
Goggles or a face shield

Respiratory Protection

Not typically required for

routine procedures, but a

surgical mask may be used

based on risk assessment

N95 respirator or a powered

air-purifying respirator (PAPR)

Footwear Closed-toe shoes
Dedicated or disposable shoe

covers

Table 2: Filtration Efficiency of Common Respiratory Protection
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Respirator/Mask Type Filtration Efficiency Key Considerations

N95 Respirator
≥95% of airborne particles

(0.1-0.3 microns)[7][8]

Requires fit testing for optimal

protection.

KN95/KF94 Respirators

Variable, with some meeting

≥95% filtration, but

performance can be

inconsistent[9]

Ensure sourcing from

reputable manufacturers.

Surgical Masks
52-77% fitted filtration

efficiency[9]

Primarily protects against

splashes and sprays; offers

less protection against

aerosols.

Cloth Masks
47-55% fitted filtration

efficiency[9]

Not recommended for

laboratory use when handling

infectious materials.

Table 3: Chemical Resistance of Common Glove Materials to Disinfectants

Chemical Disinfectant Nitrile Gloves Latex Gloves

Ethanol (70%) Excellent Good

Isopropyl Alcohol (70%) Excellent Good

Sodium Hypochlorite (10%

Bleach)
Good Fair

Hydrogen Peroxide (3%) Excellent Good

This table provides general guidance. It is essential to consult the glove manufacturer's specific

chemical resistance data.
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Proper donning and doffing procedures are critical to prevent self-contamination. The following

are generalized protocols; laboratories should develop and provide training on their specific

procedures.

Donning PPE (BSL-2)

Perform hand hygiene.

Don a disposable gown, ensuring it is securely fastened.

Don a surgical mask or N95 respirator, as determined by the risk assessment. Ensure a

proper fit.

Don eye protection (goggles or face shield).

Don gloves, ensuring they overlap the cuffs of the gown.

Doffing PPE (BSL-2)

Remove gloves using the glove-in-glove technique.

Perform hand hygiene.

Remove the gown by carefully rolling it away from the body.

Perform hand hygiene.

Remove eye protection.

Remove the mask or respirator.

Perform hand hygiene.

Donning PPE (BSL-3)

Don scrubs and dedicated footwear.

Don the inner pair of gloves.
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Don a solid-front gown.

Don an N95 respirator or PAPR hood.

Don eye protection (if not integrated into the PAPR).

Don the outer pair of gloves, ensuring they overlap the gown cuffs.

Doffing PPE (BSL-3)

Decontaminate the outer pair of gloves before removal.

Remove the outer pair of gloves.

Remove the gown.

Remove eye protection.

Exit the BSL-3 laboratory into an anteroom.

Remove the respirator or PAPR hood.

Remove the inner pair of gloves.

Perform hand hygiene.

Operational Plan for Waste Disposal
All waste generated from the handling of SARS-CoV-2 must be treated as biohazardous waste.

[3][10]

Segregation: At the point of generation, all contaminated disposable items (e.g., gloves,

gowns, pipette tips) must be placed in a designated biohazard bag. Sharps must be placed

in a puncture-resistant sharps container.[3]

Packaging: Biohazard bags should be securely closed when three-quarters full. The exterior

of the bag or container should be decontaminated before removal from the laboratory.[10]
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Treatment: All biohazardous waste must be decontaminated before disposal, typically by

autoclaving.[5][11]

Disposal: After decontamination, the waste can be disposed of in accordance with

institutional and local regulations for medical waste.[12]

Visualizations
Below are diagrams illustrating key operational workflows for handling SARS-CoV-2 in a

laboratory setting.
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Caption: PPE selection workflow based on risk assessment.
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Donning Sequence (BSL-2) Doffing Sequence (BSL-2)

1. Hand Hygiene

2. Gown

3. Mask/Respirator

4. Eye Protection

5. Gloves

1. Gloves

2. Hand Hygiene

3. Gown

4. Hand Hygiene

5. Eye Protection

6. Mask/Respirator

7. Hand Hygiene

Click to download full resolution via product page

Caption: Donning and doffing sequence for BSL-2.
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Biohazardous Waste Disposal
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Caption: Biohazardous waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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